![molecular formula C29H38N4O9 B053643 Saframycin Mx1 CAS No. 113036-78-5](/img/structure/B53643.png)
Saframycin Mx1
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Description
Saframycin Mx1 is a natural product isolated from Streptomyces lavendulae. It is a member of the saframycin family of antibiotics and exhibits potent antitumor activity. Saframycin Mx1 has been the focus of extensive research due to its unique chemical structure and promising therapeutic potential.
Scientific Research Applications
Biosynthesis and Molecular Structure
Saframycin Mx1 is synthesized through a nonribosomal peptide synthetase pathway, involving unique enzymes and substrates. The biosynthetic gene cluster for Saframycin A, which shares a structural core with Saframycin Mx1, has been identified and characterized, revealing an unusual nonribosomal peptide synthetase (NRPS) system. This system suggests a mechanism where the last module acts iteratively to form a tetrapeptidyl intermediate, defying the conventional colinearity rule (Li et al., 2007; Koketsu et al., 2010).
Antitumor Mechanism
Saframycin Mx1 exhibits potent antitumor activity, partly due to its interaction with the glycolytic enzyme GAPDH. This interaction, which occurs upon the drug's nuclear translocation in cancer cells, indicates a novel mechanism of antiproliferative activity (Xing et al., 2004).
Synthetic Studies
Efforts have been made to synthesize derivatives of Saframycin Mx1 for further research and potential therapeutic applications. The synthesis of tyrosine derivatives, for instance, has provided a library of modified natural products for biosynthetic studies (Schmidt et al., 2004). Additionally, the development of simplified analogs of Saframycin Mx1 has been explored, with some compounds demonstrating significant in vitro antitumor activity (Liu et al., 2006).
Enzymatic Characterization
The enzymes involved in Saframycin Mx1 biosynthesis, such as SafC, a catechol 4-O-methyltransferase, have been studied for their substrate specificity and potential biotechnological applications. SafC plays a critical role in the biosynthesis, demonstrating unique regioselectivity (Nelson et al., 2007).
properties
CAS RN |
113036-78-5 |
---|---|
Product Name |
Saframycin Mx1 |
Molecular Formula |
C29H38N4O9 |
Molecular Weight |
586.6 g/mol |
IUPAC Name |
(2S)-2-amino-N-[[(1S,2S,10R,12S,13R,14S)-12,16,19-trihydroxy-7,14,18-trimethoxy-6,17,21-trimethyl-5,8-dioxo-11,21-diazapentacyclo[11.7.1.02,11.04,9.015,20]henicosa-4(9),6,15(20),16,18-pentaen-10-yl]methyl]propanamide |
InChI |
InChI=1S/C29H38N4O9/c1-10-21(34)13-8-14-19-17-18(22(35)11(2)26(41-6)24(17)37)27(42-7)20(32(19)4)29(39)33(14)15(9-31-28(38)12(3)30)16(13)23(36)25(10)40-5/h12,14-15,19-20,27,29,35,37,39H,8-9,30H2,1-7H3,(H,31,38)/t12-,14-,15-,19+,20+,27-,29-/m0/s1 |
InChI Key |
QSLZNGPMBOCIAZ-QSNGQZDXSA-N |
Isomeric SMILES |
CC1=C(C2=C([C@H]3[C@@H]4CC5=C([C@@H](N4[C@H]([C@@H]([C@H]2OC)N3C)O)CNC(=O)[C@H](C)N)C(=O)C(=C(C5=O)C)OC)C(=C1OC)O)O |
SMILES |
CC1=C(C2=C(C3C4CC5=C(C(N4C(C(C2OC)N3C)O)CNC(=O)C(C)N)C(=O)C(=C(C5=O)C)OC)C(=C1OC)O)O |
Canonical SMILES |
CC1=C(C2=C(C3C4CC5=C(C(N4C(C(C2OC)N3C)O)CNC(=O)C(C)N)C(=O)C(=C(C5=O)C)OC)C(=C1OC)O)O |
Other CAS RN |
113036-78-5 |
synonyms |
saframycin Mx1 |
Origin of Product |
United States |
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